3,5-dimethoxy-N-(2-methoxyphenyl)-4-methylbenzamide

• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• IUPAC Name: 3,5-dimethoxy-N-(2-methoxyphenyl)-4-methylbenzamide
• InChI: InChI=1S/C17H19NO4/c1-11-15(21-3)9-12(10-16(11)22-4)17(19)18-13-7-5-6-8-14(13)20-2/h5-10H,1-4H3,(H,18,19)
• InChI Key: JUMSFMBJMHFNFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1OC)C(=O)NC2=CC=CC=C2OC)OC

Description

3,5-dimethoxy-N-(2-methoxyphenyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C17H19NO4 and its molecular weight is 301.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (10 mL) and 3,5-dimethoxy-4-methylbenzoic acid (1.0 g, 5.1 mmol) was refluxed under argon until no starting material was observed by TLC. After cooling reaction mixture to rt, concentrated mixture in vacuo. The resulting brown oil was added to a mixture of 2-aminophenol (580 mg, 5.3 mmol), diisopropylethyl amine (1.1 mL, 6.3 mmol) and THF (40 mL) at 0° C. and then brought to rt overnight. After concentrating mixture in vacuo, the resulting brown oil was purified by flash chromatography on silica gel, using a gradient elution from 1:9 EtOAc:hexanes to 1:1 EtOAc:hexanes. This afforded the desired intermediate, 3,5-dimethoxy-N-(2-methoxyphenyl)-4-methylbenzamide, as a colorless solid.